(3R,6S)-3-Hydroxy-3,6-dimethylpiperazine-2,5-dione

• IUPAC Name: (3R,6S)-3-hydroxy-3,6-dimethylpiperazine-2,5-dione
• InChI: InChI=1S/C6H10N2O3/c1-3-4(9)8-6(2,11)5(10)7-3/h3,11H,1-2H3,(H,7,10)(H,8,9)/t3-,6+/m0/s1
• InChI Key: PLXRPOZBZWVXCG-BBIVZNJYSA-N
• Canonical SMILES: CC1C(=O)NC(C(=O)N1)(C)O
• Isomeric SMILES: C[C@H]1C(=O)N[C@](C(=O)N1)(C)O
• Molecular Formula: C6H10N2O3
• DSSTOX Substance ID: DTXSID70560166
• Molecular Weight: 158.16 g/mol
• CAS RN: 126266-50-0

Description

(3R,6S)-3-Hydroxy-3,6-dimethylpiperazine-2,5-dione, also known as L-2,4-diaminobutyric acid, is a cyclic amino acid that has attracted significant attention in the scientific community due to its unique chemical properties and potential applications.

Mechanism Of Action

The mechanism of action of (3R,6S)-3-Hydroxy-3,6-dimethylpiperazine-2,5-dione is not fully understood. However, it has been shown to act as an inhibitor of various enzymes, including cysteine proteases, serine proteases, and metalloproteases. It has also been shown to inhibit the growth of various cancer cells and to have antimicrobial activity.

Biochemical And Physiological Effects

(3R,6S)-3-Hydroxy-3,6-dimethylpiperazine-2,5-dione has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant activity, to reduce inflammation, and to have neuroprotective effects. It has also been shown to improve glucose metabolism and to have potential applications in the treatment of diabetes.

Advantages And Limitations For Lab Experiments

One advantage of using (3R,6S)-3-Hydroxy-3,6-dimethylpiperazine-2,5-dione in lab experiments is its unique chemical properties, which make it a useful building block for the synthesis of peptides and proteins. It is also relatively easy to synthesize and is commercially available. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in various experiments.

Future Directions

There are several future directions for research on (3R,6S)-3-Hydroxy-3,6-dimethylpiperazine-2,5-dione. One direction is to further investigate its mechanism of action and to identify its molecular targets. Another direction is to explore its potential applications in the treatment of various diseases, including cancer, diabetes, and neurodegenerative diseases. Additionally, further research is needed to explore its potential as a catalyst for various reactions and as a chiral auxiliary in asymmetric synthesis.

Synthesis Methods

(3R,6S)-3-Hydroxy-3,6-dimethylpiperazine-2,5-dione can be synthesized through various methods, including the reaction of L-threonine with hydrazine in the presence of sodium borohydride, the reaction of L-serine with hydrazine in the presence of sodium borohydride, and the reaction of L-2,3-diaminopropionic acid with formaldehyde. The most commonly used method is the reaction of L-threonine with hydrazine in the presence of sodium borohydride.

Scientific Research Applications

(3R,6S)-3-Hydroxy-3,6-dimethylpiperazine-2,5-dione has been widely used in scientific research due to its potential applications in various fields. It has been used as a building block for the synthesis of peptides and proteins, as well as a chiral auxiliary in asymmetric synthesis. It has also been used as a ligand for metal ions and as a catalyst for various reactions.